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Compound of Interest

Compound Name: 2-(Difluoromethoxy)benzonitrile

Cat. No.: B1304700 Get Quote

This technical guide provides a comprehensive overview of the molecular structure, weight,

and other physicochemical properties of 2-(Difluoromethoxy)benzonitrile, tailored for

researchers, scientists, and professionals in drug development.

Molecular and Physicochemical Properties
2-(Difluoromethoxy)benzonitrile is an aromatic organic compound. The integration of a

difluoromethoxy group onto the benzonitrile scaffold can significantly alter the molecule's

electronic properties, lipophilicity, and metabolic stability, making it a valuable building block in

medicinal chemistry and materials science.

The quantitative data for 2-(Difluoromethoxy)benzonitrile are summarized in the table below

for ease of reference.
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Property Value Source(s)

Molecular Formula C₈H₅F₂NO [1][2]

Molecular Weight 169.13 g/mol [1]

Monoisotopic Mass 169.03392 Da [3]

CAS Number 56935-78-5 [1][2]

Density 1.26 g/cm³ [1][4]

Boiling Point 118-120 °C @ 15 mmHg [4]

Flash Point 101 °C [4]

Appearance Colorless to light yellow liquid [4]

Storage
Sealed in dry, Room

Temperature
[4]

Molecular Structure and Identification
The structural identifiers for 2-(Difluoromethoxy)benzonitrile are provided below. These are

crucial for unambiguous identification in chemical databases and experimental settings.

Identifier String Source(s)

IUPAC Name 2-(difluoromethoxy)benzonitrile [1][2]

SMILES
C1=CC=C(C(=C1)C#N)OC(F)

F
[1]

InChI

InChI=1S/C8H5F2NO/c9-

8(10)12-7-4-2-1-3-6(7)5-11/h1-

4,8H

[1]

InChIKey
PLTPHQGNJHSBBR-

UHFFFAOYSA-N
[1]

Molecular Structure Visualization
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The two-dimensional chemical structure of 2-(Difluoromethoxy)benzonitrile is depicted in the

diagram below.

Caption: 2D structure of 2-(Difluoromethoxy)benzonitrile.

Experimental Protocols and Biological Activity
Detailed experimental protocols for the synthesis and specific reactions of 2-
(Difluoromethoxy)benzonitrile are not extensively documented in publicly available literature.

It is primarily classified as a building block for organic synthesis.

There is no readily available information on the specific signaling pathways in which 2-
(Difluoromethoxy)benzonitrile is involved. Its primary application appears to be as an

intermediate in the synthesis of more complex molecules with potential biological activities.

Further research would be required to elucidate any direct biological effects or pathway

interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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